Cas no 5042-99-9 (2-NAPHTHALENECARBOXYLIC ACID, 6-IODO-)

2-Naphthalenecarboxylic acid, 6-iodo-, is a halogenated naphthalene derivative with significant utility in organic synthesis and pharmaceutical intermediates. The presence of both a carboxylic acid group and an iodine atom at the 6-position offers versatile reactivity, enabling functionalization through cross-coupling reactions, nucleophilic substitutions, or further derivatization. This compound is particularly valuable in the preparation of complex aromatic systems, serving as a key building block in medicinal chemistry and materials science. Its high purity and stability under standard conditions ensure consistent performance in synthetic applications. The iodine moiety also facilitates metal-catalyzed transformations, enhancing its role in advanced chemical synthesis.
2-NAPHTHALENECARBOXYLIC ACID, 6-IODO- structure
5042-99-9 structure
Product Name:2-NAPHTHALENECARBOXYLIC ACID, 6-IODO-
CAS No:5042-99-9
MF:C11H7IO2
MW:298.076555490494
CID:2666405
PubChem ID:17979493
Update Time:2025-10-30

2-NAPHTHALENECARBOXYLIC ACID, 6-IODO- Chemical and Physical Properties

Names and Identifiers

    • 2-NAPHTHALENECARBOXYLIC ACID, 6-IODO-
    • 6-iodonaphthalene-2-carboxylic acid
    • 5042-99-9
    • D78655
    • SCHEMBL852419
    • Inchi: 1S/C11H7IO2/c12-10-4-3-7-5-9(11(13)14)2-1-8(7)6-10/h1-6H,(H,13,14)
    • InChI Key: WVEYKBNTOLJDMY-UHFFFAOYSA-N
    • SMILES: IC1C=CC2=CC(C(=O)O)=CC=C2C=1

Computed Properties

  • Exact Mass: 297.94908g/mol
  • Monoisotopic Mass: 297.94908g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 37.3Ų

2-NAPHTHALENECARBOXYLIC ACID, 6-IODO- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A219001204-500mg
6-Iodonaphthalene-2-carboxylic acid
5042-99-9 98%
500mg
$1058.40 2023-09-01
Alichem
A219001204-1g
6-Iodonaphthalene-2-carboxylic acid
5042-99-9 98%
1g
$1668.15 2023-09-01

Additional information on 2-NAPHTHALENECARBOXYLIC ACID, 6-IODO-

Comprehensive Overview of 2-NAPHTHALENECARBOXYLIC ACID, 6-IODO- (CAS No. 5042-99-9): Properties, Applications, and Industry Insights

The chemical compound 2-NAPHTHALENECARBOXYLIC ACID, 6-IODO- (CAS No. 5042-99-9) is a specialized derivative of naphthalene, widely recognized for its unique structural and functional properties. This iodinated aromatic carboxylic acid has garnered significant attention in pharmaceutical research, organic synthesis, and material science due to its versatile reactivity and potential applications. With the growing demand for high-performance intermediates in drug discovery and advanced materials, understanding this compound's characteristics is essential for researchers and industry professionals.

One of the most frequently searched questions about 2-NAPHTHALENECARBOXYLIC ACID, 6-IODO- revolves around its synthesis methods and purification techniques. The compound is typically synthesized through electrophilic aromatic substitution reactions, where iodine is introduced at the 6-position of the naphthalene ring. Researchers often optimize conditions such as temperature, solvent choice, and catalysts to achieve higher yields. Recent advancements in green chemistry have also led to explorations of eco-friendly synthesis routes, aligning with the global push for sustainable chemical production.

In the realm of pharmaceutical applications, 6-IODO-2-NAPHTHALENECARBOXYLIC ACID serves as a critical building block for designing bioactive molecules. Its iodine moiety offers opportunities for further functionalization, making it valuable in developing targeted therapies and imaging agents. For instance, it has been investigated in the context of radiopharmaceuticals and fluorescence probes, addressing trending topics like precision medicine and diagnostic tools. These applications resonate with current searches on AI-driven drug discovery and next-generation diagnostics, highlighting its relevance in modern research.

Another area of interest is the compound's role in material science. The integration of iodinated naphthalene derivatives into organic semiconductors and liquid crystals has been explored due to their electron-rich properties. With the rise of flexible electronics and OLED technologies, researchers are actively investigating how such compounds can enhance device performance. This aligns with popular searches on advanced materials for renewable energy and smart coatings, underscoring its multidisciplinary appeal.

From a commercial perspective, the supply and pricing trends of CAS No. 5042-99-9 are often queried by procurement specialists. Factors like raw material availability, regional demand, and regulatory changes influence its market dynamics. Additionally, quality control measures, such as HPLC purity analysis and spectroscopic characterization, are critical for ensuring consistency in industrial applications. These topics are frequently searched alongside terms like chemical sourcing strategies and QC/QA protocols, reflecting the compound's importance in supply chains.

In summary, 2-NAPHTHALENECARBOXYLIC ACID, 6-IODO- (CAS No. 5042-99-9) is a multifaceted compound with broad implications across life sciences and advanced materials. Its synthesis, applications, and market trends intersect with cutting-edge topics like sustainable chemistry, precision healthcare, and emerging technologies, making it a subject of ongoing exploration. As research continues to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and industry.

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